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Compound of Interest

Compound Name: AChE-IN-11

Cat. No.: B12407263 Get Quote

Application Notes and Protocols for AChE-IN-11
For Researchers, Scientists, and Drug Development Professionals

Introduction
AChE-IN-11, also known as compound 5C, is a multifunctional small molecule inhibitor with

potential applications in neurodegenerative disease research, particularly Alzheimer's disease.

It exhibits inhibitory activity against three key enzymes implicated in the pathology of

Alzheimer's: acetylcholinesterase (AChE), monoamine oxidase B (MAO-B), and beta-secretase

1 (BACE1). Furthermore, AChE-IN-11 demonstrates antioxidant and neuroprotective

properties, as well as the ability to chelate selective metal ions. These diverse activities make it

a valuable tool for in vitro studies exploring therapeutic strategies for neurodegeneration.

This document provides detailed protocols for in vitro assays to characterize the activity of

AChE-IN-11, along with a summary of its known quantitative data and visual representations of

its mechanism and experimental workflows.

Quantitative Data Summary
The following table summarizes the reported in vitro inhibitory concentrations (IC50) and other

quantitative measures for AChE-IN-11.
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Target/Assay IC50 / Value Unit Notes

Acetylcholinesterase

(AChE)
7.9 µM

Mixed-type inhibition.

[1]

Monoamine Oxidase

B (MAO-B)
9.9 µM

Beta-secretase 1

(BACE1)
8.3 µM

Oxygen Radical

Absorbance Capacity

(ORAC)

2.5 eq
Indicates antioxidant

activity.[1]

Signaling and Inhibition Pathway
The following diagram illustrates the mixed-type inhibition mechanism of AChE-IN-11 on

acetylcholinesterase (AChE). This type of inhibition involves the inhibitor binding to both the

free enzyme at the catalytic active site (CAS) and the peripheral anionic site (PAS), as well as

to the enzyme-substrate complex.
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Preparation

Assay Execution

Detection & Analysis

Prepare Reagents
(Buffer, AChE, ATCI, DTNB)

Add to 96-well plate:
1. Buffer

2. AChE-IN-11 (or vehicle)
3. AChE solution

Prepare AChE-IN-11 Dilutions

Pre-incubate at 37°C

Add Substrate (ATCI) and DTNB

Incubate at 37°C

Measure Absorbance at 412 nm

Calculate % Inhibition

Determine IC50 Value

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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